3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C17H15FN2S/c18-16-8-4-2-6-13(16)11-21-17-15(9-19)14-7-3-1-5-12(14)10-20-17/h2,4,6,8,10H,1,3,5,7,11H2
• InChI Key: JUCKVAROVHEWGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C(=NC=C2C1)SCC3=CC=CC=C3F)C#N
• Molecular Formula: C17H15FN2S
• Molecular Weight: 298.4 g/mol

Description

3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile, also known as FBTQ, is a chemical compound that has been widely studied for its potential applications in medicinal chemistry. It belongs to the class of isoquinoline derivatives and has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. In

Scientific Research Applications

3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been the subject of numerous studies due to its potential applications in medicinal chemistry. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation.

Mechanism of Action

The mechanism of action of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer growth and inflammation. For example, 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression and cell proliferation. Additionally, 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been found to inhibit the activation of NF-κB, a transcription factor that is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been shown to have a range of biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and analgesic effects, 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system. However, further studies are needed to fully understand the biochemical and physiological effects of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is that it has been shown to exhibit potent antitumor activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. Additionally, 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been found to have low toxicity in animal models, suggesting that it may have a favorable safety profile. However, one of the limitations of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile. One area of research is the development of new derivatives of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile that may exhibit improved antitumor activity or other biological effects. Additionally, further studies are needed to fully understand the mechanism of action of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile and its potential applications in the treatment of cancer and other diseases. Finally, the development of new methods for synthesizing 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile may also be an area of future research, as this could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of 3-[(2-fluorobenzyl)thio]-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has been reported in several studies. One of the most common methods involves the reaction of 2-fluorobenzyl chloride with 2-aminothiophenol in the presence of a base, followed by cyclization with acrylonitrile. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.